Cas no 1340094-47-4 (3-[(6-chloropyridin-2-yl)oxy]propan-1-ol)

• Product Name: 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol
• CAS No: 1340094-47-4
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 4589625
• PubChem ID: 63587819
• Update Time: 2025-07-02

3-[(6-chloropyridin-2-yl)oxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol

• Inchi： 1S/C8H10ClNO2/c9-7-3-1-4-8(10-7)12-6-2-5-11/h1,3-4,11H,2,5-6H2
• InChI Key： PNNKNHFDJHGEEY-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=NC(Cl)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol

Comprehensive Introduction to 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol (CAS No. 1340094-47-4)

3-[(6-chloropyridin-2-yl)oxy]propan-1-ol (CAS No. 1340094-47-4) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in agrochemicals, pharmaceuticals, and material science. This compound, characterized by its chloropyridine and propanol functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential, particularly in the development of eco-friendly pesticides and bioactive molecules, aligning with the global shift toward sustainable solutions.

The molecular structure of 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol features a 6-chloropyridin-2-yl moiety linked to a propan-1-ol chain via an ether bond. This configuration imparts both lipophilic and hydrophilic characteristics, enhancing its solubility and reactivity in various solvents. Such properties are critical for its role in crop protection formulations, where it acts as a precursor for neonicotinoid alternatives. With growing concerns over bee population decline and environmental impact, this compound is being studied as a potential candidate for low-toxicity insecticides that minimize harm to non-target organisms.

In the pharmaceutical sector, 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol is investigated for its potential as a building block in drug discovery. Its heterocyclic scaffold is commonly found in central nervous system (CNS) drugs and antimicrobial agents. Recent studies highlight its utility in designing GABA receptor modulators, which are pivotal in treating neurological disorders like epilepsy and anxiety. The compound’s structural flexibility allows for modifications to optimize bioavailability and target specificity, addressing key challenges in modern drug development.

From an industrial perspective, the synthesis of 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol involves green chemistry principles, such as catalytic etherification and solvent-free reactions, to reduce waste and energy consumption. This aligns with the circular economy trend, where companies prioritize resource efficiency and carbon footprint reduction. Analytical techniques like HPLC and NMR spectroscopy ensure high purity and consistency, meeting stringent regulatory standards for industrial-scale production.

Emerging applications of CAS No. 1340094-47-4 also include its use in advanced materials, such as polymeric coatings and adhesives. Its ability to form stable bonds with other monomers enhances material durability and performance, catering to industries like automotive and electronics. Furthermore, its low volatility and thermal stability make it suitable for high-temperature processes, a feature highly sought after in next-generation manufacturing.

As the scientific community continues to explore 3-[(6-chloropyridin-2-yl)oxy]propan-1-ol, its role in addressing global challenges—such as food security, healthcare innovation, and sustainable industrial practices—becomes increasingly evident. With ongoing advancements in computational chemistry and high-throughput screening, the compound’s full potential is yet to be unlocked, promising exciting developments in the years to come.